BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Primary
Structure and Sequence of Thanatin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Thanatin

Cat. No.: B12376582

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thanatin is a potent, 21-amino acid cationic antimicrobial peptide (AMP) originally isolated
from the hemolymph of the spined soldier bug, Podisus maculiventris. Its broad-spectrum
activity against Gram-negative and Gram-positive bacteria, as well as fungi, has positioned it
as a promising candidate for the development of novel anti-infective therapeutics. This
technical guide provides a comprehensive overview of the primary structure and amino acid
sequence of thanatin, the experimental methodologies used for its characterization, and its
molecular mechanism of action.

Primary Structure and Amino Acid Sequence

The primary structure of thanatin is a linear sequence of 21 amino acids. A defining feature of
its structure is a disulfide bond between the cysteine residues at positions 11 and 18, which
forms a C-terminal loop crucial for its antimicrobial activity.[1]

Amino Acid Sequence:

GSKKPVPIIYCNRRTGKCQRM

Physicochemical Properties
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The primary sequence dictates the key physicochemical properties of thanatin, which are
summarized in the table below. Its cationic nature, conferred by the presence of multiple lysine
(K) and arginine (R) residues, is fundamental to its interaction with negatively charged bacterial

membranes.
Property Value Reference
Molecular Weight 2469.02 Da Calculated
Isoelectric Point (pl) 10.48 [2]
Net Charge at pH 7 +5 Calculated
Disulfide Bond Cys11-Cysi18 [2]

Experimental Protocols for Primary Structure
Determination

The determination of the primary structure of a peptide like thanatin involves a series of
coordinated experiments. The general workflow for this process is outlined below.

Experimental Workflow for Primary Structure
Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. mdpi.com [mdpi.com]

e 2. Thanatin: An Emerging Host Defense Antimicrobial Peptide with Multiple Modes of Action -
PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Primary Structure
and Sequence of Thanatin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12376582#thanatin-peptide-primary-structure-and-
sequence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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